Cas no 2137917-42-9 (2,2-Difluoro-3-(3-fluoropropylamino)propanoic acid)

• Product Name: 2,2-Difluoro-3-(3-fluoropropylamino)propanoic acid
• CAS No: 2137917-42-9
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5299641
• Update Time: 2025-05-20

2,2-Difluoro-3-(3-fluoropropylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(3-fluoropropyl)amino]propanoic acid
• 2,2-Difluoro-3-(3-fluoropropylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(3-fluoropropyl)amino]-

• Inchi： 1S/C6H10F3NO2/c7-2-1-3-10-4-6(8,9)5(11)12/h10H,1-4H2,(H,11,12)
• InChI Key： RVHOIBNWNHLYGM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCCF)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3

Additional information on 2,2-Difluoro-3-(3-fluoropropylamino)propanoic acid

2,2-Difluoro-3-(3-fluoropropylamino)propanoic Acid: A Comprehensive Overview

2,2-Difluoro-3-(3-fluoropropylamino)propanoic acid, identified by the CAS number 2137917-42-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanoic acid backbone with fluorine substitutions and an amino group. The presence of fluorine atoms in the molecule contributes to its distinct chemical properties, making it a subject of interest for researchers exploring fluorinated compounds.

The synthesis of 2,2-difluoro-3-(3-fluoropropylamino)propanoic acid involves a multi-step process that typically begins with the preparation of the corresponding aldehyde or ketone intermediate. The introduction of fluorine atoms is achieved through various fluorination techniques, including but not limited to electrophilic fluorination or nucleophilic substitution reactions. The amino group is then introduced via nucleophilic addition or substitution, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the overall cost and environmental impact of the process.

From a pharmacological perspective, 2,2-difluoro-3-(3-fluoropropylamino)propanoic acid has been studied for its potential as a lead compound in drug discovery. Fluorinated compounds are known for their ability to modulate biological activity due to their unique electronic properties and lipophilicity profiles. In vitro studies have demonstrated that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential application in treating various diseases. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The structural features of CAS 2137917-42-9 make it an intriguing candidate for exploring fluorine's role in molecular recognition and bioavailability. Fluorine's electronegativity can influence hydrogen bonding interactions, which are critical for drug-receptor binding. Additionally, the presence of multiple fluorine atoms may enhance the compound's stability against metabolic degradation, a desirable trait for orally administered drugs. Recent studies have utilized computational modeling techniques to predict the binding affinity of this compound to various protein targets, providing valuable insights into its potential therapeutic applications.

In terms of applications beyond pharmacology, 2,2-difluoro-3-(3-fluoropropylamino)propanoic acid has shown promise in materials science. Its unique chemical structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have explored its use in synthesizing polymeric materials with enhanced thermal stability and mechanical strength. The integration of fluorinated groups into polymer backbones has been shown to significantly improve their performance under harsh environmental conditions.

The environmental impact of CAS 2137917-42-9 is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of synthetic compounds like this one becomes crucial. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, 2,2-difluoro-3-(3-fluoropropylamino)propanoic acid (CAS 2137917-42-9) represents a versatile compound with potential applications across multiple disciplines. Its unique chemical structure offers opportunities for innovation in drug discovery, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound stands as a testament to the ongoing advancements in synthetic chemistry and its far-reaching implications.